Cas no 2229603-90-9 (1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol
• CAS No: 2229603-90-9
• MF: C₉H₁₁FN₂O₃
• MW: 214.193645715714
• CID: 5827223
• PubChem ID: 165651639
• Update Time: 2025-10-20

1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol
• EN300-1804668
• 2229603-90-9

• Inchi： 1S/C9H11FN2O3/c1-9(13,5-11)6-2-3-8(12(14)15)7(10)4-6/h2-4,13H,5,11H2,1H3
• InChI Key： OXRYYMKCGJTXRD-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(C)(CN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.07537038g/mol
• Monoisotopic Mass: 214.07537038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol

Comprehensive Overview of 1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol (CAS No. 2229603-90-9)

1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol (CAS No. 2229603-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a fluoro-nitrophenyl group attached to a propanolamine backbone, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

The molecular structure of 1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol includes a nitro group and a fluorine atom, which contribute to its reactivity and binding affinity. These functional groups are often explored in medicinal chemistry for their ability to modulate pharmacokinetic properties. Recent studies have highlighted its role in the design of novel therapeutic agents, particularly in areas such as neurodegenerative diseases and inflammatory disorders. The compound's CAS No. 2229603-90-9 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the trending topics in the context of 1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol is its potential use in precision medicine. With the rise of personalized therapeutics, researchers are investigating how this compound can be tailored to target specific biological pathways. Additionally, its synthetic versatility makes it a candidate for high-throughput screening in drug development pipelines. The compound's nitrophenyl moiety is also of interest in photodynamic therapy, a cutting-edge approach for treating certain medical conditions.

From an industrial perspective, CAS No. 2229603-90-9 is often discussed in forums related to green chemistry and sustainable synthesis. Companies are exploring eco-friendly methods to produce this compound, aligning with global efforts to reduce the environmental impact of chemical manufacturing. Questions such as "How to optimize the synthesis of 1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol?" and "What are the latest applications of this compound in drug discovery?" are commonly searched, indicating a strong demand for innovative research in this field.

In summary, 1-amino-2-(3-fluoro-4-nitrophenyl)propan-2-ol (CAS No. 2229603-90-9) represents a promising compound with diverse applications in modern science. Its structural features and functional groups make it a focal point for pharmaceutical innovation and chemical research. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in advancing therapeutic development and material science.